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Compound of Interest

Compound Name: Diphenyl Phthalate-3,4,5,6-d4

Cat. No.: B1460583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
Diphenyl Phthalate-d4 (CAS No. 1398065-61-6). The information is intended to support
researchers, scientists, and professionals in drug development and other scientific fields who
utilize this deuterated standard. This document presents key physical data, detailed
experimental protocols for its determination, and a visual representation of a fundamental
experimental workflow.

Core Physical Properties

Diphenyl Phthalate-d4, a deuterated analog of Diphenyl Phthalate, is primarily used as an
internal standard in analytical applications, such as mass spectrometry, for the quantification of
phthalates in various matrices. Its physical properties are crucial for its proper handling,
storage, and application in experimental settings.

Data Presentation: Physical Characteristics

The following table summarizes the key physical properties of Diphenyl Phthalate-d4. For
properties where specific experimental data for the deuterated compound is not readily
available, data for the non-deuterated Diphenyl Phthalate (CAS No. 84-62-8) is provided as a
close approximation, given that the isotopic labeling is expected to have a minimal effect on
these macroscopic properties.
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Diphenyl Phthalate-d4

Diphenyl Phthalate (CAS:

Property

(CAS: 1398065-61-6) 84-62-8)
Molecular Formula C20H10D40a4 C20H1404
Molecular Weight 322.35 g/mol 318.32 g/mol [1][2][3]
Appearance White to Off-White Solid White crystalline powder
Melting Point 74 -76 °C 74 - 76 °C[1][2][3]
Boiling Point No data available 400 - 405 °C at 760 mmHg[4]
Density No data available ~1.28 g/cm?3 at 20°C[4][5]

Vapor Pressure

No data available

7.53 x 10~7 mm Hg

Water Solubility

No data available

0.082 mg/L[5]

Solubility in Organic Solvents

No data available

Soluble in DMSO; Slightly
soluble in Chloroform and
Methanol[4][5]

Isotopic Enrichment

99 atom % D

N/A

Experimental Protocols

Accurate determination of physical characteristics is fundamental in chemical research. The

following are detailed methodologies for key experiments to ascertain the properties of solid

organic compounds like Diphenyl Phthalate-d4.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.

Methodology:

o Sample Preparation: A small amount of the crystalline Diphenyl Phthalate-d4 is finely

crushed into a powder.

o Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer or temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid mass turns into a clear liquid (completion of
melting) are recorded. The melting point is reported as this range.

Boiling Point Determination (for high-boiling solids)

Given the high boiling point of the non-deuterated analog, determination for Diphenyl
Phthalate-d4 would require specialized techniques, such as vacuum distillation, to prevent
decomposition.

Methodology (Micro-scale):
o Apparatus: A small-scale distillation apparatus or a Thiele tube setup is used.
o Sample Placement: A small quantity of the substance is placed in a micro test tube.

e Pressure Reduction: The system is connected to a vacuum pump to reduce the pressure to a
known level.

e Heating: The sample is heated gently.

o Temperature Reading: The temperature at which the liquid boils and its vapor condenses is
recorded, along with the corresponding pressure. This can then be extrapolated to the boiling
point at atmospheric pressure using a nomograph.

Solubility Determination

Understanding the solubility profile is essential for sample preparation and designing reaction
conditions.

Methodology:
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e Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,
toluene, DMSO) are chosen.

e Sample Preparation: A small, accurately weighed amount of Diphenyl Phthalate-d4 (e.g., 1-5
mg) is placed into a series of small test tubes.

» Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective
test tubes.

e Mixing: The tubes are agitated or sonicated to ensure thorough mixing.

o Observation: The samples are visually inspected for dissolution. Solubility is typically
categorized as soluble, partially soluble, or insoluble. For quantitative analysis, the
concentration of the dissolved substance can be determined using techniques like UV-Vis
spectroscopy or HPLC after filtration.

Mandatory Visualization

The following diagram illustrates a generalized workflow for determining the melting point of a
solid organic compound.
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Sample Preparation

Crush solid sample to a fine powder

'

Pack powder into a capillary tube (2-3 mm height)

Measurement

Y

Place capillary tube in melting point apparatus

y

Heat at a slow, constant rate (1-2 °C/min)

Observe for the first sign of liquid formation

T

Continue heating until all solid has melted Record the temperature (T_onset)

\

Record the temperature (T_complete)

N\
AN

Result

Melting Point Range = T_onset - T_complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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